Cas no 1807260-52-1 (4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride
• CAS No: 1807260-52-1
• MF: C₉H₇ClN₂O₄S
• MW: 274.680879831314
• CID: 5009971
• Update Time: 2025-05-21

4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClN2O4S/c1-2-7-3-6(5-11)4-8(12(13)14)9(7)17(10,15)16/h3-4H,2H2,1H3
• InChI Key： DIPFAWMNDQRUFC-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C#N)=CC=1CC)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 444
• XLogP3: 2.3
• Topological Polar Surface Area: 112

Additional information on 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride

4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride (CAS 1807260-52-1): A Versatile Sulfonylating Agent for Organic Synthesis

4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride (CAS 1807260-52-1) is a specialized sulfonyl chloride derivative that has gained significant attention in modern organic synthesis. This compound, with its unique combination of cyano, ethyl, and nitro functional groups, serves as a valuable building block for pharmaceutical intermediates and advanced materials. The molecular structure features a reactive sulfonyl chloride group (-SO₂Cl) at position 1, making it particularly useful for sulfonylation reactions in drug discovery and material science applications.

Recent trends in organic synthesis methodologies have highlighted the growing demand for specialized sulfonylating agents like 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride. Researchers are particularly interested in its potential for creating novel sulfonamide derivatives, which are crucial scaffolds in many bioactive compounds. The compound's electron-withdrawing groups (cyano and nitro) influence its reactivity pattern, making it a subject of study in regioselective reactions and click chemistry applications.

The physical properties of 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride contribute to its utility in synthetic chemistry. Typically appearing as a yellow to light brown crystalline powder, it demonstrates moderate solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide. These characteristics make it suitable for various solution-phase synthesis applications. The compound's stability under standard laboratory conditions allows for convenient handling and storage, though it's recommended to maintain an inert atmosphere for long-term preservation.

In pharmaceutical research, 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride has emerged as a key intermediate for developing targeted therapies. Its structural features enable the creation of compounds with potential enzyme inhibitory activity, particularly in the development of kinase inhibitors and GPCR modulators. The pharmaceutical industry's growing focus on precision medicine and personalized therapeutics has increased the demand for such specialized building blocks that can introduce specific pharmacophores into drug candidates.

The synthetic applications of 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride extend beyond pharmaceuticals. Materials scientists utilize this compound in the development of advanced polymers and functional materials. Its ability to introduce sulfonyl groups makes it valuable for creating high-performance coatings and specialty adhesives. Recent studies have explored its use in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where the sulfonyl group can serve as a linker or functional moiety.

From a market perspective, the demand for 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride reflects broader trends in fine chemical production. As the pharmaceutical and materials science sectors continue to innovate, there's growing need for high-purity specialty chemicals with precise functionalization. Manufacturers are responding by developing improved synthesis protocols and purification methods to meet the exacting standards of research and industrial applications.

Quality control of 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride typically involves advanced analytical techniques. HPLC analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structural integrity. These analytical methods ensure the compound meets the stringent requirements of medicinal chemistry applications, where even minor impurities can significantly impact biological activity.

Environmental considerations in handling 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride follow standard laboratory safety protocols. While not classified as hazardous under normal use conditions, proper waste disposal methods should be observed according to local regulations. The compound's stability and relatively low volatility contribute to its manageable environmental profile compared to more reactive sulfonylating agents.

Future research directions for 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride include exploring its potential in bioconjugation chemistry and proteomics research. The compound's ability to selectively modify amino groups makes it interesting for protein labeling applications and chemical biology studies. Additionally, its use in combinatorial chemistry approaches for drug discovery continues to be an active area of investigation.

For researchers sourcing 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride, it's important to verify CAS 1807260-52-1 specifications with suppliers. Key parameters to evaluate include chemical purity, water content, and storage stability. Many suppliers now provide detailed technical data sheets and certificates of analysis to support research applications requiring this specialized reagent.

The synthesis of 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches focus on improving atom economy and reducing environmental impact, reflecting the chemical industry's commitment to green chemistry principles. These advancements have made the compound more accessible to researchers while maintaining high quality standards.

In conclusion, 4-Cyano-2-ethyl-6-nitrobenzenesulfonyl chloride (CAS 1807260-52-1) represents an important tool in contemporary organic synthesis. Its unique combination of functional groups and reactive sites makes it valuable for diverse applications ranging from drug discovery to materials engineering. As research in these fields advances, the demand for specialized building blocks like this compound is expected to grow, driving further innovation in synthetic methodologies and applications.